3-Chloro-5-(thiazol-5-yl)aniline
Cat. No. B3292106
Key on ui cas rn:
876343-46-3
M. Wt: 210.68 g/mol
InChI Key: DRJWBCOWDLCORD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=[N+]([O-])c1cc(Cl)cc(-c2cncs2)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Cl:1][c:2]1[cH:3][c:4](-[c:11]2[cH:12][n:13][cH:14][s:15]2)[cH:5][c:6]([N+:8]([O-:9])=[O:10])[cH:7]1.[Na+:23].[O-:19][C:20]([OH:21])=[O:22].[Sn:16]([Cl:17])[Cl:18]>>[Cl:1][c:2]1[cH:3][c:4](-[c:11]2[cH:12][n:13][cH:14][s:15]2)[cH:5][c:6]([NH2:8])[cH:7]1
|
Inputs
Step One
|
Name
|
O=[N+]([O-])c1cc(Cl)cc(-c2cncs2)c1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1cc(Cl)cc(-c2cncs2)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Sn]Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cc(Cl)cc(-c2cncs2)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
